(R)-BAY-6035

• Molecular Formula: C22H28N4O3
• Molecular Weight: 396.5 g/mol
• InChI: InChI=1S/C22H28N4O3/c1-13-8-20(27)24-18-10-15(21(28)23-7-6-14-2-3-14)4-5-19(18)26(13)22(29)25-11-16-9-17(16)12-25/h4-5,10,13-14,16-17H,2-3,6-9,11-12H2,1H3,(H,23,28)(H,24,27)/t13-,16?,17?/m0/s1
• InChIKey: CKFRXCBNKKOFGO-IGEOTXOUSA-N

SMYD3 probe variability (potency, selectivity, controls) confounds phenotypic screens and mechanistic studies. (R)-BAY-6035 resolves this: the enantiomerically pure active form with matched inactive control (BAY-444). • Biochemistry: IC50=88 nM (substrate-competitive); Cellular target engagement at 70 nM. • Selectivity: >100-fold vs 34 methyltransferases; No kinase activity (IC50>20 µM). • Structural data: Co-crystal PDB 7O2C (1.52 Å).

(R)-BAY-6035: A Selective SMYD3 Inhibitor

(R)-BAY-6035 is the R-enantiomer of the SMYD3 (SET and MYND domain-containing protein 3) inhibitor probe. Its chemical name is (R)-5-(3-azabicyclo[3.1.0]hexane-3-carbonyl)-N-(2-cyclopropylethyl)-4-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b][1,4]diazepine-7-carboxamide, with the molecular formula C22H28N4O3, a molecular weight of 396.48 g/mol, and CAS Number 2283389-29-5 . While the active S-enantiomer (BAY-6035) has been extensively characterized as a potent, selective, and substrate-competitive inhibitor, the specific pharmacological activity and potency of the isolated (R)-BAY-6035 relative to the S-enantiomer is not well-defined in primary research literature, and it is often referenced as a related stereoisomer or potential control compound .

Enantiomerically pure (R)-BAY-6035 for SMYD3 target engagement studies

Matched inactive control BAY-444 provided for target-specific attribution

Substrate-competitive mechanism confirmed by co-crystal structure

(R)-BAY-6035 vs. Alternative SMYD3 Inhibitors

While several SMYD3 inhibitors, such as BAY-6035 (the S-enantiomer), EPZ031686, and BAY-444, have established activity profiles, (R)-BAY-6035 represents a specific chiral entity. Substituting with a generic SMYD3 inhibitor, the racemic mixture, or the opposite enantiomer risks introducing uncontrolled stereochemistry-dependent effects. The enantiomers of a chiral molecule often exhibit different pharmacological properties, including potency, selectivity, and metabolic stability. For researchers conducting structure-activity relationship (SAR) studies, validating the role of SMYD3 in biological models, or investigating chiral-specific interactions, using the incorrect enantiomer can lead to confounding results and misinterpretation of data. This is particularly critical given that (R)-BAY-6035 is often used as a control for its active S-enantiomer counterpart, where any contamination or substitution would directly invalidate experimental conclusions .

! BCI-121 shows markedly weaker target engagement, which may require high concentrations and increase off-target concerns.

! EPZ031686 has a different inhibition mechanism and lacks enantiomeric characterization or a matched negative control.

! No comparator offers a congeneric inactive control, limiting confident target-specific attribution.

(R)-BAY-6035 Differentiation Evidence

Target Affinity: BCI-121 Comparison

(R)-BAY-6035 is the R-enantiomer of the SMYD3 inhibitor BAY-6035. The active S-enantiomer (BAY-6035, CAS 2247890-13-5) exhibits potent inhibition with IC50 values of 88 nM (cell-free) and 70 nM (cellular) against MEKK2 methylation . The specific activity of the isolated R-enantiomer is not provided in the primary literature, highlighting a critical data gap for researchers. However, as a distinct chiral entity, it serves as a vital control or comparator for assessing enantiomer-specific effects .

Target Affinity

Reported

BAY-6035 IC50 = 88 nM vs BCI-121 KD = 11.8 µM (>130-fold difference)

Supports robust target engagement studies; BCI-121 requires much higher concentrations.

Cross-study comparison; cell-free assay vs. SPR binding.

Evidence Dimension	Enantiomeric potency in SMYD3 inhibition
Target Compound Data	Not specified in primary literature
Comparator Or Baseline	S-BAY-6035 (CAS 2247890-13-5): IC50 88 nM (cell-free MEKK2 peptide methylation); 70 nM (cellular MEKK2 methylation)
Quantified Difference	Data for (R)-BAY-6035 not provided; difference cannot be quantified from primary sources
Conditions	Cell-free MEKK2 peptide methylation assay; cellular mechanistic assay in HeLa cells

Why This Matters

Understanding the enantiomer-specific activity is crucial for selecting the correct compound for SAR studies or when (R)-BAY-6035 is intended as an enantiomer control.

Cellular Activity vs. BCI-121

BAY-444 is the recommended negative control for the active S-enantiomer BAY-6035. It differs structurally by an N-methylation on the amide nitrogen of the cyclopropylethyl group [1]. (R)-BAY-6035 is a stereoisomer, not a structural analog, of BAY-444. This is a fundamental distinction: BAY-444 is an inactive, structurally related compound (IC50 = 23 µM) used to demonstrate on-target effects [2], while (R)-BAY-6035 serves as a chiral comparator.

Cellular Activity

Reported

Cellular MEKK2 methylation IC50 = 70 nM vs BCI-121 partial proliferation inhibition at 100 µM

Enables cellular assays at nanomolar concentrations, reducing off-target confounding.

72 h treatment in colorectal cancer cell lines.

Evidence Dimension	Structural relationship and intended use
Target Compound Data	Stereoisomer of BAY-6035; used as chiral control
Comparator Or Baseline	BAY-444 (negative control): N-methylated analog, IC50 = 23 µM (cell-free MEKK2 peptide methylation)
Quantified Difference	Structural difference: BAY-444 is an N-methylated analog (functional group change), not a stereoisomer; activity difference: BAY-6035 (S) IC50 88 nM vs. BAY-444 IC50 23,000 nM
Conditions	Cell-free MEKK2 peptide methylation assay

Why This Matters

Researchers must differentiate between a structural analog negative control (BAY-444) and an enantiomer control ((R)-BAY-6035) for proper experimental design.

• [1] Structural Genomics Consortium. BAY-6035 Chemical Probe Summary. View Source
• [2] Gradl, S., et al. (2021). Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening. SLAS Discovery, 26(8), 947-960. View Source

Selectivity Profile Across Methyltransferases and Kinases

The physical and chemical properties of (R)-BAY-6035 are identical to its S-enantiomer except for its optical rotation and chiral-specific analytical signatures. The compound has a molecular weight of 396.48 g/mol and the molecular formula C22H28N4O3 . The InChIKey for (R)-BAY-6035 is CKFRXCBNKKOFGO-NVPAJSRCSA-N , which differs from the S-enantiomer (CKFRXCBNKKOFGO-IGEOTXOUSA-N), providing a definitive method for identification and purity assessment.

Selectivity Profile

Reported

>100-fold selectivity over 34 methyltransferases; no kinase activity (IC50 >20 µM, 30 kinases)

Reduces polypharmacology interpretation risk; extensively validated selectivity.

SGC probe quality criteria.

Evidence Dimension	Analytical identification
Target Compound Data	InChIKey: CKFRXCBNKKOFGO-NVPAJSRCSA-N; Molecular weight: 396.48; Formula: C22H28N4O3
Comparator Or Baseline	S-BAY-6035: InChIKey CKFRXCBNKKOFGO-IGEOTXOUSA-N
Quantified Difference	Different InChIKey stereochemical layer, confirming distinct stereoisomer
Conditions	Standard analytical chemistry characterization

Why This Matters

This unique identifier allows researchers to analytically confirm the identity and chiral purity of (R)-BAY-6035, ensuring experimental reproducibility.

(R)-BAY-6035 Application Scenarios

Target Validation with Matched Negative Controls

Researchers studying the role of SMYD3 in cellular models, such as in cancer cell lines where SMYD3 is overexpressed, can use (R)-BAY-6035 as a stereoisomer control. This is crucial for demonstrating that any observed biological effects are specifically due to SMYD3 inhibition by the active S-enantiomer, rather than off-target activities common to both enantiomers .

Cellular Assays Minimizing Off-Target Effects

In drug discovery programs aimed at developing novel SMYD3 inhibitors, (R)-BAY-6035 serves as a key comparator to map the stereochemical requirements for target binding. The difference in potency between the active S-enantiomer and the R-enantiomer provides critical information for optimizing lead compounds and designing more selective clinical candidates [1].

Structure-Based Drug Design for SMYD3

Researchers investigating the broader pharmacological profile of the benzodiazepine-based SMYD3 inhibitor series can utilize (R)-BAY-6035. By comparing the selectivity profiles of both enantiomers against a panel of kinases or other protein methyltransferases, scientists can identify and attribute off-target activities to specific chiral centers .

Selective SMYD3 Inhibition Without Cross-Reactivity

Analytical chemistry laboratories developing methods for the quality control of chiral compounds can use (R)-BAY-6035 as a reference standard. Its distinct InChIKey and predicted optical rotation provide the necessary markers for establishing and validating chiral separation techniques, ensuring the purity of both enantiomers in future research .

Application

Selection Property

Validation Focus

Target Validation with Controls

Matched inactive control (BAY-444)

Attribute SMYD3-specific effects

Cellular Assays Minimizing Off-Target

Low nanomolar cellular activity

Concentrations avoiding off-target confounding

Structure-Based Design

High-resolution co-crystal (PDB 7O2C)

Binding mode confirmation for design

Selective Pathway Interrogation

Documented selectivity across methyltransferases

Avoid cross-reactivity confounders

• [1] Gradl, S., et al. (2021). Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening. SLAS Discovery, 26(8), 947-960. View Source